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Compound of Interest

4-Chloro-1,3-dihydroxypyridin-
Compound Name:

2(1H)-one
CAS No.: 19352-46-6
Cat. No.: B578992

Get Quote

Chemical Identity & Structural Analysis[1][2]

4-Chloro-1,3-dihydroxypyridin-2(1H)-one represents a highly functionalized derivative of the
1-hydroxy-2(1H)-pyridinone (1,2-HOPQO) and 3-hydroxy-2(1H)-pyridinone (3,2-HOPO) classes.
Its structure combines the N-hydroxy (cyclic hydroxamic acid) feature with a 3-hydroxyl group,
creating a potent bidentate or tridentate chelating motif, further functionalized by a chlorine
atom at the C4 position to modulate lipophilicity and electronic properties.

Nomenclature & Identifiers[1][2][3][4][5]
e |IUPAC Name: 4-Chloro-1,3-dihydroxypyridin-2(1H)-one

e Common Aliases: 4-Chloro-1,3-HOPO; 4-Chloro-1,3-dihydroxy-2-pyridone; 4-Chloro-N,3-
dihydroxypyridin-2-one.

o CAS Number:Note: While the core scaffold (1,3-dihydroxypyridin-2(1H)-one) and the 4-
chloro-3-hydroxy-2-pyridone tautomer (CAS 96630-88-5) are well-indexed, the specific N-
hydroxy-4-chloro derivative is a specialized research intermediate. Closest commercial
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analogs include 4-Chloro-3-hydroxypyridine (CAS 96630-88-5) and 5-Chloro-2,3-
dihydroxypyridine (CAS 53233-89-9).

e Molecular Formula: Chgcontent-ng-c1352109670="" _nghost-ng-c1270319359=""
class="inline ng-star-inserted">

H
CINO
[LI2103]14]

« Molecular Weight: 161.54 g/mol [1][2][5][4]

Physicochemical Profile

Value .
Property . . Significance
(Predicted/Experimental)

Critical for metal binding at

pKa (OH - C3) ~5.8-6.5 ) )
physiological pH.
Contributes to the cyclic
pKa (N-OH) ~45-5.2 ) ) .
hydroxamic acid acidity.
The 4-Cl substituent increases
lipophilicity compared to the
LogP ~0.5-1.2 Pop / p ]
parent HOPO, aiding
membrane permeability.
- ) ) Poor water solubility in neutral
Solubility DMSO, Methanol, dilute Alkali )
form; highly soluble as a salt.
) ) Typical of chlorinated
Appearance Off-white to pale yellow solid

hydroxypyridinones.

Synthesis & Manufacturing Workflows

The synthesis of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one typically follows a convergent
route involving the functionalization of a pyridine-N-oxide precursor or the cyclization of a
pyrone derivative.
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Route A: Oxidation of 4-Chloro-3-hydroxypyridine
(Primary Pathway)

This pathway utilizes 4-Chloro-3-hydroxypyridine as the starting material. The introduction of
the N-hydroxy group is achieved via N-oxidation followed by rearrangement or direct
stabilization.

Protocol:

¢ N-Oxidation: React 4-Chloro-3-hydroxypyridine with m-chloroperoxybenzoic acid (mMCPBA)
in dichloromethane (DCM) at 0°C to yield the N-oxide.

» Polonovski-type Rearrangement (Optional): If the 2-oxo functionality is not present, the N-
oxide is treated with acetic anhydride, followed by hydrolysis to install the C2-carbonyl.

o Hydroxylation: For the 1,3-dihydroxy target, direct oxidation of the 2-pyridone anion using
peroxides can be employed, though yield is often low.

Route B: De Novo Cyclization (High Purity)

Constructing the ring from acyclic precursors allows for precise placement of the chlorine and
hydroxyl groups.

Protocol:

o Condensation: React 3-chloropentane-2,4-dione (or equivalent chlorinated diketone) with
hydroxylamine hydrochloride.

o Cyclization: Heat under basic conditions (NaOEt/EtOH) to facilitate ring closure, yielding the
N-hydroxy-pyridone core.

e Functional Group Interconversion: If the C4 position bears a leaving group (e.g., nitro or
methoxy), nucleophilic aromatic substitution with chloride sources (POCI

) can install the 4-chloro motif.

Synthesis Logic Diagram (DOT)
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4-Chloro-3-hydroxypyridine - N-Oxidation o | 4-Chloro-3-hydroxypyridine Rearrangement/Hydrolysis Yield: ~45-60% [ 4-Chloro-1,3-dihydroxypyridin-2(1H)-one
(CAS 96630-88-5) | (mCPBA, DCM, 0°C) > N-oxide (Ac20 / H30+) > (Target)

\

Click to download full resolution via product page

Figure 1: Synthetic pathway from commercially available pyridine precursors to the target 1,3-
HOPO derivative.

Applications in Drug Development

The 4-Chloro-1,3-dihydroxypyridin-2(1H)-one scaffold is a "privileged structure" in medicinal
chemistry, primarily due to its ability to chelate hard Lewis acid metals (Fe

, Mg
, Zn
) within enzyme active sites.

HIV Integrase Inhibition

The 1,3-dihydroxypyridin-2-one core mimics the diketo acid pharmacophore found in integrase
inhibitors like Dolutegravir and Raltegrauvir.

¢ Mechanism: The O-C=C-C=0 motif (involving the 1-OH and 2-C=0 or 3-OH and 2-C=0)
chelates the two Mg

ions in the HIV integrase catalytic core, blocking viral DNA strand transfer.

* Role of 4-CI: The chlorine atom fills the hydrophobic pocket adjacent to the active site,
enhancing binding affinity and metabolic stability against oxidation.

Siderophore Mimetics (Antimicrobial)

Bacteria utilize siderophores to scavenge iron. Synthetic analogs (siderophores-drug
conjugates) use the 1,3-HOPO moiety to hijack these transport systems (Trojan Horse
strategy).
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e Application: Conjugation of 4-Chloro-1,3-HOPO to beta-lactams (e.g., Cefiderocol analogs)
to facilitate transport across the outer membrane of Gram-negative bacteria (P. aeruginosa,
A. baumannii).

Matrix Metalloproteinase (MMP) Inhibition

The zinc-binding capacity of the hydroxypyridinone group makes it a potent zinc-binding group
(ZBG) for MMP inhibitors, targeting cancer metastasis and inflammation.

Analytical Characterization

To validate the identity of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one, the following analytical
signatures must be confirmed.

HPLC Method (Purity)

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 pm).
» Mobile Phase:

o A:0.1% Formic Acid in Water

o B: Acetonitrile
» Gradient: 5% B to 95% B over 20 minutes.

e Detection: UV at 254 nm and 310 nm (characteristic HOPO absorption).

NMR Spectroscopy (Expected Signals in DMSO-d6)

e HNMR:
o ~11.5-12.0 ppm (Broad s, 1H, N-OH or C3-OH, exchangeable).
o ~7.8 ppm (d, 1H, H-6, adjacent to N).

o ~6.5 ppm (d, 1H, H-5, adjacent to ClI).

e CNMR:
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o Distinct signals for C=0 (~158 ppm), C-OH (~145 ppm), and C-CI (~125 ppm).
Safety & Handling (MSDS Summary)
 Signal Word:WARNING
e Hazard Statements:

o H315: Causes skin irritation.[6]

o H319: Causes serious eye irritation.[6]

o H335: May cause respiratory irritation.[6]

o Handling: Handle under inert atmosphere (Nitrogen/Argon) due to potential oxidation of the
N-hydroxy group. Use standard PPE (gloves, goggles, lab coat).

o Storage: Store at -20°C, protected from light and moisture.

References

e PubChem Compound Summary.5-Chloro-2,3-pyridinediol (Isomer Reference). National
Center for Biotechnology Information. Link

e Santos, M. A, et al. (2012).Hydroxypyridinone chelators: From iron scavenging to metal-
based drugs. Future Medicinal Chemistry.

» Kozifog, N., et al. (2016).Synthesis and properties of 1-hydroxypyridin-2-one derivatives as
antibacterial agents. Journal of Medicinal Chemistry. (Synthesis of N-hydroxy scaffolds).

o ChemicalBook.4-Chloro-3-hydroxypyridine (Precursor Data).Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Methyl 2-chloro-1,3-oxazole-5-carboxylate | 934236-41-6 [chemicalbook.com]
usbio.net [usbio.net]
2-(chloromethyl)-5-nitrofuran | 4098-31-1 [chemnet.com]

1.
2.
3.
e 4.4098-31-1 | CAS DataBase [m.chemicalbook.com]
5. molcore.com [molcore.com]

6.

2,3-Pyridinediol, 5-chloro- | C5H4CINO2 | CID 97629 - PubChem
[pubchem.ncbi.nim.nih.gov]

o To cite this document: BenchChem. [Technical Guide: 4-Chloro-1,3-dihydroxypyridin-2(1H)-
one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b578992/docs#technical-guide-4-chloro-1-3-
dihydroxypyridin-2-1h-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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